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Compound of Interest

Compound Name: Cinatrin C1

Cat. No.: B146398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cinatrin C1, a bioactive compound

isolated from the fungus Circinotrichum falcatisporum. This document collates available

scientific information on its production, isolation, and biological activities, with a focus on its

potential as a therapeutic agent.

Executive Summary
Cinatrin C1 is a member of the cinatrin family of compounds, which are novel spiro-γ-

dilactones and γ-lactones.[1] These natural products have garnered scientific interest due to

their inhibitory activity against phospholipase A2 (PLA2), an enzyme implicated in various

inflammatory diseases.[1][2] Circinotrichum falcatisporum, a mitosporic fungus, has been

identified as a producer of cinatrins, including Cinatrin C1.[1] This guide summarizes the

current knowledge on the fermentation of C. falcatisporum for Cinatrin C1 production, the

compound's isolation, and its known biological effects, providing a valuable resource for

researchers in natural product chemistry, pharmacology, and drug discovery.

Production of Cinatrin C1
Producing Organism
The source of Cinatrin C1 is the fungal strain Circinotrichum falcatisporum RF-641.[1] This

fungus belongs to the mitosporic fungi and is the key to obtaining this family of bioactive

compounds.
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Fermentation Protocol
Detailed fermentation protocols for the optimal production of Cinatrin C1 from Circinotrichum

falcatisporum RF-641 are not extensively detailed in the publicly available literature. However,

based on the primary literature describing the discovery of cinatrins, a general submerged

fermentation process is employed.[1]

General Fermentation Parameters (Hypothetical, based on typical fungal fermentation):

Parameter Description

Culture Medium

A nutrient-rich liquid medium is required to

support fungal growth and secondary metabolite

production. This typically includes a carbon

source (e.g., glucose, sucrose), a nitrogen

source (e.g., peptone, yeast extract), and

essential minerals. The exact composition of the

medium for optimal Cinatrin C1 production from

C. falcatisporum RF-641 is proprietary

information from the original research.

Inoculation

The fermentation is initiated by inoculating the

sterile medium with a seed culture of C.

falcatisporum RF-641.

Incubation

The culture is incubated with agitation to ensure

proper aeration and nutrient distribution.

Temperature and pH are critical parameters that

need to be optimized for maximal yield.

Fermentation Time

The duration of the fermentation process will

influence the yield of Cinatrin C1. This is

typically determined by monitoring the

production of the target compound over time.

The following diagram illustrates a generalized workflow for the production of Cinatrin C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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